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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of
CAY10580, a potent and selective prostaglandin EP4 receptor agonist. Accurate preparation of
stock solutions is critical for ensuring the reproducibility and reliability of experimental results.

Chemical and Physical Properties

CAY10580 is an 8-aza-9-0xo0-15-hydroxy saturated analog of Prostaglandin E2 (PGE2).[1][2] It
selectively binds to the EP4 receptor, which is a Gs protein-coupled receptor involved in
various physiological processes, including bone formation, cancer, and atherosclerosis.[1][2]

A summary of the key quantitative data for CAY10580 is provided in the table below.
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Property Value Reference
Molecular Formula C1oH35NO4 [11[3][4]
Molecular Weight 341.5 g/mol [1][3][4]
Purity >96% [11[3][4]
Supplied As A solution in ethanol [1][3][4]

Storage Temperature

-20°C

[1](3]

Stability =2 years (in ethanol) [11[3]
Solubility (DMSO) ~10 mg/mL [11[3]
Solubility (DMF) ~10 mg/mL [1][3]
Solubility (Ethanol) ~20 mg/mL [1]

Solubility (PBS, pH 7.2) ~2.5 mg/mL [1][3]

Experimental Protocols

CAY10580 is typically supplied as a solution in ethanol. The following protocols detail the

preparation of stock solutions in various solvents.

Protocol 1: Preparation of a Stock Solution in an
Organic Solvent (e.g., DMSO or DMF)

This protocol is suitable for experiments where the final concentration of the organic solvent will

be insignificant and will not interfere with the experimental system.

Materials:

e CAY10580 in ethanol

e Gentle stream of nitrogen gas

o \ortex mixer
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o Calibrated pipettes

 Sterile microcentrifuge tubes or vials

o Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF), purged with an inert gas|3]
Procedure:

e In a chemical fume hood, carefully evaporate the ethanol from the desired amount of
CAY10580 solution using a gentle stream of nitrogen gas.[3]

e Once the ethanol has completely evaporated, a neat oil will remain.

e Immediately add the desired volume of DMSO or DMF to the vial to achieve the target
concentration (e.g., for a 10 mg/mL stock solution, add 100 pL of solvent to 1 mg of the neat
oil).[3]

o Cap the vial tightly and vortex thoroughly until the oil is completely dissolved.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C.

Protocol 2: Preparation of an Aqueous Stock Solution

This protocol is recommended when an organic solvent-free solution is required for biological
experiments. It is important to note that aqueous solutions of CAY10580 are not recommended
for storage for more than one day.[3]

Materials:

CAY10580 in ethanol

Gentle stream of nitrogen gas

Vortex mixer

Calibrated pipettes
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 Sterile microcentrifuge tubes or vials

e Phosphate-buffered saline (PBS), pH 7.2

Procedure:

In a chemical fume hood, evaporate the ethanol from the desired amount of CAY10580
solution using a gentle stream of nitrogen gas.[3]

o After complete evaporation of the ethanol, directly dissolve the resulting neat oil in an
agueous buffer such as PBS (pH 7.2).[3] The solubility in PBS (pH 7.2) is approximately 2.5
mg/mL.[1][3]

» Vortex the solution thoroughly to ensure complete dissolution.

e This agueous solution should be prepared fresh and used within the same day.[3] Do not
store for longer periods.

Experimental Workflow

The following diagram illustrates the general workflow for preparing a CAY10580 stock solution
from its commercially supplied form.
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Caption: Workflow for preparing CAY10580 stock solutions.

Signaling Pathway Context
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CAY10580 is a selective agonist for the Prostaglandin E2 receptor EP4 subtype. The EP4
receptor is a Gs protein-coupled receptor that, upon activation, stimulates adenylyl cyclase to

increase intracellular cyclic AMP (cCAMP) levels. This signaling cascade is implicated in a
variety of cellular responses.

Simplified EP4 Receptor Signaling Pathway
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Caption: Simplified CAY10580-mediated EP4 receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. cdn.caymanchem.com [cdn.caymanchem.com]

e 4. CAY10580 - Cayman Chemical [bioscience.

C0.ukK]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
CAY10580 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593249#how-to-prepare-cay10580-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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